Cas no 672333-10-7 (Acetonitrile, [[4-(trifluoromethyl)phenyl]amino]- (9CI))

• Product Name: Acetonitrile, [[4-(trifluoromethyl)phenyl]amino]- (9CI)
• CAS No: 672333-10-7
• MF: C₉H₇F₃N₂
• MW: 200.160492181778
• CID: 965627
• PubChem ID: 28575673
• Update Time: 2025-04-19

Acetonitrile, [[4-(trifluoromethyl)phenyl]amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [[4-(trifluoromethyl)phenyl]amino]- (9CI)
• 672333-10-7
• AKOS000256185
• ACETONITRILE,[[4-(TRIFLUOROMETHYL)PHENYL]AMINO]-
• {[4-(Trifluoromethyl)phenyl]amino}acetonitrile

• Inchi： 1S/C9H7F3N2/c10-9(11,12)7-1-3-8(4-2-7)14-6-5-13/h1-4,14H,6H2
• InChI Key： DGHUIZKWEQEOTN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NCC#N)(F)F

Computed Properties

• Exact Mass: 200.056
• Monoisotopic Mass: 200.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8A^2
• XLogP3: 2.6